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{5-azaspiro[2.5]octan-7-yl}methanol hydrochloride

Name: {5-azaspiro[2.5]octan-7-yl}methanol hydrochloride
Brand: Smolecule
SKU: S6506273
Rating: 4.5 (3 reviews)

Catalog No.

S6506273

CAS No.

2751614-72-7

M.F

C8H16ClNO

M. Wt

177.7

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

{5-azaspiro[2.5]octan-7-yl}methanol hydrochloride

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Future Directions
14. Conclusion
15. Specification
16. Others

General Information

CAS Number

2751614-72-7

Product Name

{5-azaspiro[2.5]octan-7-yl}methanol hydrochloride

Molecular Formula

C8H16ClNO

Molecular Weight

177.7

{5-azaspiro[2.5]octan-7-yl}methanol hydrochloride, also known as spirochlorone, is a type of chemical compound that is being extensively investigated in various scientific fields. This paper aims to provide an informative and engaging piece of work that delves into the definition and background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions of {5-azaspiro[2.5]octan-7-yl}methanol hydrochloride.

Definition and Background

{5-azaspiro[2.5]octan-7-yl}methanol hydrochloride is a white crystalline powder with a molecular formula of C9H17NO • HCl. It is a spiro compound with an azaspirocyclic moiety consisting of a central nitrogen atom, three-membered ring, and seven-membered ring. The compound is used in various scientific experiments and research due to its wide range of applications and properties.

Physical and Chemical Properties

{5-azaspiro[2.5]octan-7-yl}methanol hydrochloride has a melting point of 250-252°C, and the boiling point is around 284°C at 760 mmHg. It is soluble in water, ethanol, and methanol, but insoluble in benzene, toluene, and ether. The molecular weight of the compound is 191.70 g/mol.

Synthesis and Characterization

The synthesis of {5-azaspiro[2.5]octan-7-yl}methanol hydrochloride can be achieved through different reaction pathways, including the reaction of 2,5-dimethylpyrrole-1-carbaldehyde with methyl 2-aminocyclohexanecarboxylate, followed by the addition of lithium aluminum hydride, and finally treated with hydrochloric acid. The compound can also be synthesized through the reaction of dimethyl acetal and 2-amino-2-phenylcyclohexanone in the presence of p-toluenesulfonic acid followed by treatment with hydrochloric acid.

Analytical Methods

Different analytical methods are used to identify and characterize {5-azaspiro[2.5]octan-7-yl}methanol hydrochloride, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, infrared (IR) spectroscopy, and X-ray crystallography. These analytical methods can provide information about the purity, structure, and properties of the compound.

Biological Properties

{5-azaspiro[2.5]octan-7-yl}methanol hydrochloride has been found to exhibit various biological activities, including anti-inflammatory, antitumor, and antifungal activities. It can also inhibit the activity of certain enzymes and receptors, such as acetylcholinesterase, butyrylcholinesterase, and adenosine A1 receptor.

Toxicity and Safety in Scientific Experiments

The toxicity and safety of {5-azaspiro[2.5]octan-7-yl}methanol hydrochloride are being extensively investigated in scientific experiments. The compound has been found to be relatively safe at low doses, but at high doses, it may cause some adverse effects, including hepatotoxicity, nephrotoxicity, and neurotoxicity. Therefore, proper safety measures are required during the handling and administration of the compound.

Applications in Scientific Experiments

{5-azaspiro[2.5]octan-7-yl}methanol hydrochloride has various applications in scientific experiments and research, including drug discovery, chemical synthesis, and catalysis. The compound can also be used as a building block for the synthesis of various other compounds.

Current State of Research

The current state of research on {5-azaspiro[2.5]octan-7-yl}methanol hydrochloride is quite promising. Scientists are exploring its potential use in drug discovery, chemical synthesis, and catalysis. Various studies have also been conducted to investigate its biological activities and mechanisms of action.

Potential Implications in Various Fields of Research and Industry

{5-azaspiro[2.5]octan-7-yl}methanol hydrochloride has various potential implications in different fields of research and industry. In drug discovery, it can be used to develop new drugs with anti-inflammatory, antitumor, and antifungal activities. In the chemical industry, it can be used as a building block for the synthesis of various other compounds. Finally, in catalysis, it can be used to catalyze various chemical reactions.

Limitations and Future Directions

Although {5-azaspiro[2.5]octan-7-yl}methanol hydrochloride has various potential applications, it also has some limitations. First, it may cause toxicity and adverse effects at high doses. Second, the compound is quite expensive and difficult to synthesize.

Future Directions

of research on {5-azaspiro[2.5]octan-7-yl}methanol hydrochloride could include:
1. Investigation of the different mechanisms of action of the compound in various biological pathways.
2. Development of new synthetic methods for the production of the compound that are more cost-effective and efficient.
3. Identification of new potential applications of the compound in various fields of research and industry.
4. Investigation of the potential synergistic effects of {5-azaspiro[2.5]octan-7-yl}methanol hydrochloride with other compounds.
5. Exploration of the potential use of the compound in clinical trials for the treatment of various diseases.

Conclusion

In conclusion, {5-azaspiro[2.5]octan-7-yl}methanol hydrochloride is a chemical compound with wide-ranging implications in various fields of research and industry. It has various physical and chemical properties, and its synthesis and characterization can be achieved through different methods. The compound exhibits various biological activities, and its toxicity and safety are being extensively investigated. Although it has some limitations, it has various potential applications in drug discovery, chemical synthesis, and catalysis. Finally, further research is needed to identify new potential applications and to investigate the compound's mechanisms of action in various biological pathways.